![molecular formula C13H17N3O2 B6137279 N-cyclohexyl-6-[(hydroxyimino)methyl]nicotinamide](/img/structure/B6137279.png)
N-cyclohexyl-6-[(hydroxyimino)methyl]nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-6-[(hydroxyimino)methyl]nicotinamide, also known as CYM-5442, is a novel compound that has garnered attention in the field of biomedical research due to its potential therapeutic applications. CYM-5442 belongs to the class of nicotinamide derivatives and has been shown to exhibit anti-inflammatory and anti-tumor properties.
Mechanism of Action
The exact mechanism of action of N-cyclohexyl-6-[(hydroxyimino)methyl]nicotinamide is not fully understood. However, it is believed to act through the modulation of various signaling pathways. This compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in energy metabolism and cellular homeostasis. Additionally, this compound has been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, induce apoptosis in cancer cells, and promote neuronal survival. Additionally, this compound has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes. This compound has also been shown to reduce oxidative stress and improve mitochondrial function.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-cyclohexyl-6-[(hydroxyimino)methyl]nicotinamide is its ability to exhibit anti-inflammatory and anti-tumor properties. Additionally, this compound has been shown to possess neuroprotective effects and improve glucose tolerance. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several future directions for research on N-cyclohexyl-6-[(hydroxyimino)methyl]nicotinamide. One area of research could focus on improving the solubility of this compound to make it more effective in vivo. Additionally, further studies could be conducted to elucidate the exact mechanism of action of this compound. Another area of research could focus on exploring the potential therapeutic applications of this compound in other disease models, such as cardiovascular disease and neurodegenerative diseases. Finally, future research could also focus on developing derivatives of this compound with improved efficacy and reduced toxicity.
Conclusion:
In conclusion, this compound is a novel compound that has shown promise in the field of biomedical research. It possesses anti-inflammatory and anti-tumor properties, induces apoptosis in cancer cells, and exhibits neuroprotective effects. While there are limitations to its use in lab experiments, there are several future directions for research that could lead to the development of new therapeutic applications for this compound.
Synthesis Methods
The synthesis of N-cyclohexyl-6-[(hydroxyimino)methyl]nicotinamide involves the reaction of nicotinamide with cyclohexyl isocyanide and hydroxylamine hydrochloride in the presence of a catalyst. The resulting product is purified through crystallization and recrystallization techniques. The yield of this compound is typically around 50%.
Scientific Research Applications
N-cyclohexyl-6-[(hydroxyimino)methyl]nicotinamide has been extensively studied in various in vitro and in vivo models. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. Additionally, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress and promoting neuronal survival.
properties
IUPAC Name |
N-cyclohexyl-6-[(E)-hydroxyiminomethyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2/c17-13(16-11-4-2-1-3-5-11)10-6-7-12(9-15-18)14-8-10/h6-9,11,18H,1-5H2,(H,16,17)/b15-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWBYLQACNHKARP-OQLLNIDSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CN=C(C=C2)C=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)NC(=O)C2=CN=C(C=C2)/C=N/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.